N-(4-isopropoxyphenyl)-4-phenylbutanamide

• Molecular Formula: C19H23NO2
• Molecular Weight: 297.4 g/mol
• IUPAC Name: 4-phenyl-N-(4-propan-2-yloxyphenyl)butanamide
• InChI: InChI=1S/C19H23NO2/c1-15(2)22-18-13-11-17(12-14-18)20-19(21)10-6-9-16-7-4-3-5-8-16/h3-5,7-8,11-15H,6,9-10H2,1-2H3,(H,20,21)
• InChI Key: BYKXSUKYCOCPPV-UHFFFAOYSA-N
• SMILES: CC(C)OC1=CC=C(C=C1)NC(=O)CCCC2=CC=CC=C2

Description

N-(4-isopropoxyphenyl)-4-phenylbutanamide, also known as R-(-)-PPB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, pharmacology, and biochemistry. This compound belongs to the class of amides and has a molecular weight of 293.4 g/mol.

Mechanism of Action

The mechanism of action of N-(4-isopropoxyphenyl)-4-phenylbutanamide involves its interaction with the TRPV1 ion channel. This compound acts as a competitive antagonist of the TRPV1 channel, which is responsible for the detection of noxious stimuli such as heat, acid, and capsaicin. By blocking the TRPV1 channel, N-(4-isopropoxyphenyl)-4-phenylbutanamide can reduce the perception of pain and inflammation.
Biochemical and Physiological Effects:
N-(4-isopropoxyphenyl)-4-phenylbutanamide has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. Additionally, N-(4-isopropoxyphenyl)-4-phenylbutanamide has been shown to decrease the production of pro-inflammatory cytokines, which are involved in the immune response. In animal studies, this compound has been shown to reduce pain and inflammation without causing significant side effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-isopropoxyphenyl)-4-phenylbutanamide in lab experiments is its specificity for the TRPV1 ion channel. This compound can be used to study the function of this channel without affecting other ion channels or receptors. Additionally, N-(4-isopropoxyphenyl)-4-phenylbutanamide has been shown to have low toxicity in animal studies, making it a relatively safe compound to work with.
One of the limitations of using N-(4-isopropoxyphenyl)-4-phenylbutanamide in lab experiments is its limited solubility in aqueous solutions. This can make it difficult to administer the compound to cells or animals in a controlled manner. Additionally, the mechanism of action of N-(4-isopropoxyphenyl)-4-phenylbutanamide is not fully understood, which can make it challenging to interpret the results of experiments.

Future Directions

There are several future directions for the study of N-(4-isopropoxyphenyl)-4-phenylbutanamide. One area of research is the development of new pain management drugs based on the structure of this compound. Additionally, further studies are needed to fully understand the mechanism of action of N-(4-isopropoxyphenyl)-4-phenylbutanamide and its potential applications in cancer treatment. Finally, new methods for improving the solubility of this compound in aqueous solutions could expand its use in lab experiments.

Synthesis Methods

The synthesis of N-(4-isopropoxyphenyl)-4-phenylbutanamide can be achieved through several methods. One of the most common methods involves the reaction between 4-isopropoxybenzoyl chloride and 4-phenylbutanoyl chloride in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane and yields the desired product as a white solid.

Scientific Research Applications

N-(4-isopropoxyphenyl)-4-phenylbutanamide has been extensively studied for its potential applications in various fields. In pharmacology, this compound has been shown to exhibit analgesic and anti-inflammatory properties, making it a promising candidate for the development of new pain management drugs. In biochemistry, N-(4-isopropoxyphenyl)-4-phenylbutanamide has been used as a tool to study the function of the transient receptor potential vanilloid type 1 (TRPV1) ion channel, which is involved in pain sensation. Additionally, this compound has been studied for its potential use in cancer treatment due to its ability to inhibit the growth of cancer cells.